| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D864602-500g |
1,3-Diethyl-1,3-diphenylurea |
85-98-3 | 99% | 500g |
￥1,988.00 | 2022-01-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 372889-100G |
1,3-Diethyl-1,3-diphenylurea |
85-98-3 | 100g |
¥572.37 | 2023-12-07 | ||
| TRC | D472880-1g |
1,3-Diethyl-1,3-diphenylurea |
85-98-3 | 1g |
$ 150.00 | 2023-09-07 | ||
| TRC | D472880-10g |
1,3-Diethyl-1,3-diphenylurea |
85-98-3 | 10g |
$ 242.00 | 2023-09-07 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031653-100g |
1,3-Diethyl-1,3-diphenylurea |
85-98-3 | 99% | 100g |
￥538 | 2024-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D136745-100g |
1,3-Diethyl-1,3-diphenylurea |
85-98-3 | 99% | 100g |
¥580.90 | 2023-09-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-JT002-5g |
1,3-Diethyl-1,3-diphenylurea |
85-98-3 | 99% | 5g |
￥107.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-JT002-25g |
1,3-Diethyl-1,3-diphenylurea |
85-98-3 | 99% | 25g |
￥303.0 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D864602-5g |
1,3-Diethyl-1,3-diphenylurea |
85-98-3 | 99% | 5g |
￥74.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D864602-25g |
1,3-Diethyl-1,3-diphenylurea |
85-98-3 | 99% | 25g |
￥198.00 | 2022-01-10 |
Audited Supplier
1,3-Diethyl-1,3-diphenylurea, also known by its CAS number 85-98-3, is a specialized organic compound with a wide range of industrial applications. This urea derivative is characterized by its unique molecular structure, featuring ethyl and phenyl groups attached to the urea core. The compound has garnered significant attention in recent years due to its versatility and utility in various high-tech applications.
The chemical formula of 1,3-Diethyl-1,3-diphenylurea is C₁₇H₂₀N₂O, with a molecular weight of 268.36 g/mol. Its structure consists of a central urea moiety (-NH-CO-NH-) flanked by ethyl groups at the 1 and 3 positions and phenyl rings attached to the nitrogen atoms. This configuration imparts specific chemical properties that make it valuable in multiple industries.
One of the most searched questions about this compound is "What are the uses of 1,3-Diethyl-1,3-diphenylurea?" The answer reveals its importance in polymer chemistry, where it serves as an effective plasticizer and stabilizer. Recent studies have shown promising results in its application as a photoinitiator in UV-curable coatings, a rapidly growing market segment driven by environmental concerns and the demand for low-VOC products.
The thermal stability of CAS 85-98-3 makes it particularly useful in high-temperature applications. Researchers have investigated its potential as a heat stabilizer for engineering plastics, with recent publications highlighting its synergistic effects when combined with other stabilizers. This aligns with current industry trends toward developing more durable and sustainable polymer materials.
In the pharmaceutical field, while not a drug substance itself, 1,3-Diethyl-1,3-diphenylurea has been studied as an intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable building block in medicinal chemistry, particularly for compounds targeting neurological pathways. This application has gained attention in academic circles studying neurodegenerative diseases.
The global market for 1,3-Diethyl-1,3-diphenylurea has shown steady growth, with Asia-Pacific emerging as both a major producer and consumer. Market analysts attribute this growth to increasing demand from the coatings and plastics industries. Recent supply chain challenges have prompted manufacturers to explore alternative synthesis routes, with green chemistry approaches gaining traction.
Environmental considerations have become a hot topic regarding CAS 85-98-3. While the compound demonstrates good biodegradability under certain conditions, researchers continue to evaluate its ecological impact. This aligns with the broader chemical industry's focus on sustainable development and responsible chemical management.
Quality specifications for 1,3-Diethyl-1,3-diphenylurea typically include purity requirements (often ≥98%), moisture content, and residual solvent levels. Advanced analytical techniques such as HPLC and GC-MS are commonly employed for quality control. These specifications are particularly important for applications in sensitive industries like electronics and pharmaceuticals.
Storage and handling recommendations for 1,3-Diethyl-1,3-diphenylurea emphasize protection from moisture and extreme temperatures. Proper storage conditions help maintain product quality and extend shelf life, which is crucial for industrial users who purchase in bulk quantities.
Recent patent activity surrounding CAS 85-98-3 reveals ongoing innovation in its applications. Several patents filed in the last two years describe novel formulations incorporating this compound for specialized coating systems and advanced polymer composites. This intellectual property activity indicates continued commercial interest in this versatile chemical.
From a regulatory perspective, 1,3-Diethyl-1,3-diphenylurea is generally regarded as safe for its intended uses when proper handling procedures are followed. However, manufacturers and users should always consult the most current safety data sheets and comply with local regulations, which may vary by region and application.
The future outlook for 1,3-Diethyl-1,3-diphenylurea appears positive, with potential growth in emerging applications such as flexible electronics and advanced battery materials. As industries continue to seek high-performance additives, this compound's unique properties position it well for expanded utilization in next-generation materials.
For researchers and industrial users seeking more information about CAS 85-98-3, numerous technical resources are available. These include detailed spectroscopic data in chemical databases, application notes from manufacturers, and peer-reviewed studies in scientific journals covering its various uses and properties.
